Cas no 53039-34-2 (4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylethyl)-5-nitro-)
53039-34-2 structure
Product Name:4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylethyl)-5-nitro-
CAS No:53039-34-2
MF:C7H9N3O4
MW:199.164061307907
CID:358179
PubChem ID:12320329
Update Time:2025-04-19
4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylethyl)-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylethyl)-5-nitro-
- 4-hydroxy-5-nitro-2-propan-2-yl-1H-pyrimidin-6-one
- 6-HYDROXY-2-(1-METHYLETHYL)-5-NITRO-4(3H)-PYRIMIDINONE
- SMUAZZXWDYZOCA-UHFFFAOYSA-N
- SCHEMBL11752982
- AKOS006306965
- 2-isopropyl-5-nitropyrimidine-4,6-diol
- 6-Hydroxy-5-nitro-2-(propan-2-yl)pyrimidin-4(3H)-one
- SY347989
- 53039-34-2
- 6-Hydroxy-2-isopropyl-5-nitropyrimidin-4(1H)-one
- 4,6-dihydroxy-2-isopropyl-5-nitro-pyrimidine
- MFCD11218934
- DTXSID00488384
-
- Inchi: 1S/C7H9N3O4/c1-3(2)5-8-6(11)4(10(13)14)7(12)9-5/h3H,1-2H3,(H2,8,9,11,12)
- InChI Key: SMUAZZXWDYZOCA-UHFFFAOYSA-N
- SMILES: OC1=C(C(NC(C(C)C)=N1)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 199.05937
- Monoisotopic Mass: 199.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 104.83
4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylethyl)-5-nitro- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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